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Compound Name: 1,1-Ethanedisulfonyl chloride

Cat. No.: B8530596

Get Quote

Abstract
1,1-Ethanedisulfonyl chloride (

) is a specialized geminal bis-electrophile used to introduce the 1,1-disulfonyl moiety into
bioactive small molecules. Unlike its vicinal counterpart (1,2-ethanedisulfonyl chloride), the 1,1-
isomer enables the synthesis of unique gem-disulfonamide heterocycles and serves as a
critical precursor for SuFEx (Sulfur-Fluoride Exchange) click chemistry hubs. This reagent is
valued for its ability to create metabolically stable bioisosteres of carbonyls and phosphates,
particularly in the development of metalloproteinase inhibitors and ion channel modulators.

Technical Introduction
Chemical Profile

Formula:

Structure: A geminal disulfonyl chloride where two chlorosulfonyl groups are attached to the

same carbon (C1) of the ethane backbone.

Reactivity: The C1 proton is acidic due to the electron-withdrawing nature of the two sulfonyl

groups, allowing for further functionalization at the
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-carbon. The sulfonyl chloride groups are highly electrophilic, reacting readily with
nucleophiles (amines, alcohols, thiols).

Medicinal Significance: The Gem-Disulfonyl Effect
In drug design, the gem-disulfonyl moiety (

) acts as a powerful bioisostere for:

Tetrahedral Intermediates: It mimics the transition state of peptide hydrolysis, making it

valuable in protease inhibitor design (e.g., Matrix Metalloproteinases - MMPs).

Phosphate Groups: The geometry and charge distribution mimic phosphate esters, useful in

kinase or integrase inhibitor scaffolds.

Metabolic Stability: Unlike esters or amides, the disulfone bridge is resistant to hydrolysis by

esterases and amidases, prolonging the half-life of the drug candidate.

Core Applications & Mechanisms
A. Synthesis of Cyclic Disulfonamides (Bioactive
Scaffolds)
The primary application of 1,1-ethanedisulfonyl chloride is the synthesis of cyclic

disulfonamides (also called cyclic disulfimides or dithiadiazines) by reacting with diamines.

These heterocycles are privileged structures in inhibitors for HIV integrase and various

metalloenzymes.

Reaction with 1,2-Diamines: Forms 7-membered rings (

-thiadiazepine-like structures).

Reaction with 1,3-Diamines: Forms 8-membered rings.

Reaction with Ureas/Sulfamides: Forms 6-membered rings (

-thiatriazine derivatives).

B. SuFEx Click Chemistry Hubs
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1,1-Ethanedisulfonyl chloride is the direct precursor to 1,1-ethanedisulfonyl difluoride, a

"hub" reagent for SuFEx click chemistry. The fluoride derivative is stable to hydrolysis but

reacts selectively with silyl ethers or amines under specific activation, allowing for the modular

assembly of drug conjugates or covalent inhibitors.

C. Cross-Linking & Bioconjugation
As a short-chain homobifunctional cross-linker, it can bridge two nucleophilic residues (e.g.,

Lysine

-amines) in proteins, locking their conformation with a rigid, non-cleavable 2-carbon spacer.

Visual Workflows
Figure 1: Reaction Landscape of 1,1-Ethanedisulfonyl
Chloride
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Caption: Divergent synthetic pathways from 1,1-ethanedisulfonyl chloride yielding linear

cross-linkers, cyclic bioactive scaffolds, and SuFEx click reagents.

Experimental Protocols
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Protocol A: Synthesis of Cyclic Disulfonamide Scaffolds
Objective: To synthesize a cyclic gem-disulfonamide heterocycle by reacting 1,1-
ethanedisulfonyl chloride with a 1,2-diamine (e.g., N,N'-dimethylethylenediamine).

Reagents:

1,1-Ethanedisulfonyl chloride (1.0 equiv)

N,N'-Dimethylethylenediamine (1.0 equiv)

Triethylamine (

) or Diisopropylethylamine (DIPEA) (2.2 equiv)

Dichloromethane (DCM) (Anhydrous)

Procedure:

Preparation: Flame-dry a round-bottom flask and purge with nitrogen. Add anhydrous DCM (

concentration relative to substrate).

Amine Addition: Add the diamine (1.0 equiv) and

(2.2 equiv) to the flask. Cool the solution to

in an ice bath.

Reagent Addition: Dissolve 1,1-ethanedisulfonyl chloride (1.0 equiv) in a minimal amount

of DCM. Add this solution dropwise over 30–60 minutes to the stirring amine solution.

Note: Slow addition and high dilution are critical to favor intramolecular cyclization over

intermolecular polymerization.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor

conversion by TLC or LC-MS.

Workup:
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Quench with water.[1]

Wash the organic layer with

(to remove unreacted amine/base), followed by saturated

and brine.

Dry over

, filter, and concentrate under reduced pressure.

Purification: Recrystallize from EtOAc/Hexanes or purify via silica gel chromatography

(typically eluting with DCM/MeOH gradients).

Protocol B: Synthesis of SuFEx Hub (Disulfonyl
Fluoride)
Objective: Convert the chloride to the fluoride for use in "click" chemistry applications.

Reagents:

1,1-Ethanedisulfonyl chloride[2]

Potassium Bifluoride (

) (saturated aqueous solution) or Zinc Fluoride (

)

Acetonitrile (ACN)

Procedure:

Dissolve 1,1-ethanedisulfonyl chloride in ACN.

Add a saturated aqueous solution of

(4.0 equiv).
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Stir vigorously at room temperature for 2–4 hours.

Workup: Dilute with water and extract with Ethyl Acetate (

). The fluoride is typically more stable to hydrolysis than the chloride.

Usage: The resulting 1,1-ethanedisulfonyl fluoride can be stored and used to react with silyl

ethers (catalyzed by DBU) or amines to form stable linkages in chemical biology probes.

Safety & Handling
Hazard Class Description Handling Precaution

Corrosive

Causes severe skin burns and

eye damage. Reacts with

moisture to form HCl and

sulfonic acids.

Wear nitrile gloves, safety

goggles, and lab coat. Handle

only in a fume hood.

Lachrymator
Vapors are irritating to eyes

and respiratory tract.

Keep containers tightly sealed.

Store in a cool, dry place

under inert gas

(Argon/Nitrogen).

Reactive
Reacts violently with strong

bases and oxidizers.

Quench excess reagent with

ice water carefully before

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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